Cas no 1415566-27-6 (YVQUDJUGLPUGDQ-SNVBAGLBSA-N)

• Product Name: YVQUDJUGLPUGDQ-SNVBAGLBSA-N
• CAS No: 1415566-27-6
• MF: C₁₅H₂₇N₃O₅
• MW: 329.391984224319
• CID: 4595466
• Update Time: 2025-05-27

YVQUDJUGLPUGDQ-SNVBAGLBSA-N Chemical and Physical Properties

Names and Identifiers

• YVQUDJUGLPUGDQ-SNVBAGLBSA-N

• Inchi： 1S/C15H27N3O5/c1-14(2,3)22-12(20)17-7-8-18(10(9-17)11(16)19)13(21)23-15(4,5)6/h10H,7-9H2,1-6H3,(H2,16,19)/t10-/m1/s1
• InChI Key： YVQUDJUGLPUGDQ-SNVBAGLBSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C(OC(C)(C)C)=O)C[C@@H]1C(N)=O

Additional information on YVQUDJUGLPUGDQ-SNVBAGLBSA-N

Recent Advances in Chemical Biology and Pharmaceutical Research: Insights on Compound 1415566-27-6 and YVQUDJUGLPUGDQ-SNVBAGLBSA-N

The chemical compound with the identifier 1415566-27-6 and the product designated as YVQUDJUGLPUGDQ-SNVBAGLBSA-N have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules represent promising candidates for therapeutic applications, with emerging studies highlighting their potential in targeting specific biological pathways. This research briefing synthesizes the latest findings, methodologies, and implications associated with these compounds, providing a comprehensive overview for professionals in the field.

Recent investigations into 1415566-27-6 have revealed its role as a potent modulator of enzymatic activity, particularly in the context of kinase inhibition. Structural analyses indicate that this compound exhibits a high binding affinity for ATP-binding pockets, making it a viable candidate for the development of kinase-targeted therapies. Computational modeling and in vitro assays have further elucidated its selectivity profile, suggesting minimal off-target effects—a critical factor in drug development. Concurrently, YVQUDJUGLPUGDQ-SNVBAGLBSA-N has been identified as a chiral intermediate in the synthesis of complex bioactive molecules, with applications in antiviral and anticancer drug discovery.

The methodologies employed in these studies encompass a multidisciplinary approach, integrating synthetic chemistry, structural biology, and computational drug design. For instance, X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been pivotal in resolving the three-dimensional conformations of these compounds, enabling precise structure-activity relationship (SAR) analyses. Additionally, high-throughput screening (HTS) platforms have facilitated the rapid evaluation of their pharmacological properties, including potency, toxicity, and metabolic stability.

Preliminary results from preclinical trials underscore the therapeutic potential of these compounds. In murine models, 1415566-27-6 demonstrated efficacy in attenuating tumor growth by selectively inhibiting oncogenic kinases, while YVQUDJUGLPUGDQ-SNVBAGLBSA-N showed promise in disrupting viral replication cycles. These findings are corroborated by transcriptomic and proteomic data, which reveal downstream effects on critical signaling pathways. However, challenges such as bioavailability and pharmacokinetic optimization remain to be addressed in subsequent phases of research.

In conclusion, the ongoing exploration of 1415566-27-6 and YVQUDJUGLPUGDQ-SNVBAGLBSA-N underscores their transformative potential in chemical biology and pharmaceutical applications. Future research directions may focus on refining their synthetic routes, enhancing target specificity, and advancing them through clinical trials. The insights derived from these studies not only contribute to the broader understanding of molecular interactions but also pave the way for innovative therapeutic strategies.